Cas no 2411336-07-5 ((2E)-4-(dimethylamino)-N-methyl-N-(1-methyl-1H-imidazol-5-yl)methylbut-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-methyl-N-(1-methyl-1H-imidazol-5-yl)methylbut-2-enamide
• CAS No: 2411336-07-5
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 5359256
• PubChem ID: 146097961
• Update Time: 2025-07-19

(2E)-4-(dimethylamino)-N-methyl-N-(1-methyl-1H-imidazol-5-yl)methylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952174236
• (2E)-4-(dimethylamino)-N-methyl-N-[(1-methyl-1H-imidazol-5-yl)methyl]but-2-enamide
• (E)-4-(Dimethylamino)-N-methyl-N-[(3-methylimidazol-4-yl)methyl]but-2-enamide
• (2E)-4-(dimethylamino)-N-methyl-N-(1-methyl-1H-imidazol-5-yl)methylbut-2-enamide

• Inchi： 1S/C12H20N4O/c1-14(2)7-5-6-12(17)15(3)9-11-8-13-10-16(11)4/h5-6,8,10H,7,9H2,1-4H3/b6-5+
• InChI Key： RMGQKPLWDKEGHP-AATRIKPKSA-N
• SMILES： O=C(/C=C/CN(C)C)N(C)CC1=CN=CN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 278
• XLogP3: -0.4
• Topological Polar Surface Area: 41.4

Additional information on (2E)-4-(dimethylamino)-N-methyl-N-(1-methyl-1H-imidazol-5-yl)methylbut-2-enamide

Comprehensive Overview of (2E)-4-(dimethylamino)-N-methyl-N-(1-methyl-1H-imidazol-5-yl)methylbut-2-enamide (CAS No. 2411336-07-5)

The compound (2E)-4-(dimethylamino)-N-methyl-N-(1-methyl-1H-imidazol-5-yl)methylbut-2-enamide (CAS No. 2411336-07-5) is a synthetic organic molecule with a unique structural framework, combining a but-2-enamide backbone with dimethylamino and 1-methyl-1H-imidazol-5-yl substituents. This configuration endows the molecule with distinct physicochemical properties, making it a subject of interest in pharmaceutical and biochemical research. Its CAS number 2411336-07-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and databases.

In recent years, the demand for specialized small-molecule compounds like (2E)-4-(dimethylamino)-N-methyl-N-(1-methyl-1H-imidazol-5-yl)methylbut-2-enamide has surged, driven by advancements in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its potential as a bioactive scaffold, with applications in modulating enzyme activity or receptor binding. The compound’s imidazole moiety, a common feature in many FDA-approved drugs, suggests possible utility in designing targeted therapies for metabolic or inflammatory conditions.

From a synthetic perspective, the enamide group in CAS 2411336-07-5 offers versatility for further derivatization, a trait highly valued in combinatorial chemistry. This aligns with current trends in high-throughput screening, where libraries of structurally diverse compounds are screened for biological activity. The compound’s dimethylamino tail also introduces basicity, which could influence its solubility and cell permeability—key factors in pharmacokinetic optimization.

Environmental and sustainability-focused research has also spotlighted compounds like (2E)-4-(dimethylamino)-N-methyl-N-(1-methyl-1H-imidazol-5-yl)methylbut-2-enamide. Innovations in green chemistry aim to reduce waste and energy consumption during synthesis, and this molecule’s modular structure may lend itself to atom-efficient routes. Such approaches resonate with global initiatives like the UN Sustainable Development Goals, particularly Goal 12 (Responsible Consumption and Production).

For researchers exploring structure-activity relationships (SAR), the compound’s E-configuration (denoted by 2E in its name) is a critical feature, as geometric isomers often exhibit divergent biological profiles. This specificity is frequently searched in cheminformatics databases, reflecting the growing integration of computational modeling in drug design. Tools like molecular docking and QSAR (Quantitative Structure-Activity Relationship) rely on precise structural descriptors, where CAS 2411336-07-5 serves as a reference point.

In analytical chemistry, the characterization of (2E)-4-(dimethylamino)-N-methyl-N-(1-methyl-1H-imidazol-5-yl)methylbut-2-enamide typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying purity and confirming structural integrity, especially given the compound’s potential use as a reference standard in assays. The rise of AI-driven analytical platforms has further streamlined this process, enabling faster data interpretation and reproducibility.

As the scientific community continues to investigate novel chemical entities, compounds like 2411336-07-5 exemplify the intersection of innovation and practical application. Whether in academia or industry, its study contributes to broader conversations about precision medicine, sustainable synthesis, and the future of biomolecular engineering. For those seeking deeper insights, peer-reviewed journals and patent filings remain invaluable resources, often citing this compound’s role in cutting-edge research.